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Cat. No.: B084914 Get Quote

Introduction
Reactive dyes are a class of colored organic compounds that form a covalent bond with the

substrate being dyed. C.I. Reactive Orange 4, a dichlorotriazine dye also known as Procion

Yellow MX-3R, is widely utilized for dyeing cellulosic fibers such as cotton due to its ability to

form a strong, permanent bond, resulting in excellent wash fastness.[1][2] The dyeing process

involves three main stages: exhaustion of the dye onto the fiber in the presence of an

electrolyte, fixation of the dye to the fiber under alkaline conditions, and a subsequent wash-off

to remove any unfixed or hydrolyzed dye.[3][4] This document provides a detailed protocol for

the dyeing of cotton fabric with Reactive Orange 4, intended for use by researchers and

scientists in a laboratory setting.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for dyeing cotton with C.I.

Reactive Orange 4 to achieve a medium shade with good color fastness.
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Parameter Value Unit Notes

Dye Concentration 1-2 % owf
For a medium shade.

[3]

Liquor Ratio 1:20 -

Ratio of the weight of

the dyeing liquor to

the weight of the

fabric.[5]

Salt (NaCl) 60 g/L
Acts as an exhausting

agent.[3]

Alkali (Soda Ash,

Na₂CO₃)
15 g/L

Acts as a fixing agent.

[3]

Exhaustion

Temperature
80-85 °C

Optimal temperature

for dye uptake.[3]

Fixation Temperature 80-85 °C

Temperature for the

chemical reaction

between dye and

fiber.[3]

Exhaustion Time 30-45 minutes

Time for the dye to

migrate from the

dyebath to the fiber.

Fixation Time 30-60 minutes

Time required for the

covalent bond

formation.[3]

pH of Dyebath

(Fixation)
10.5 - 11 -

Maintained by the

addition of soda ash.

Wash Fastness (Color

Change)
4-5 Grade

On a scale of 1-5, with

5 being excellent.[6]

Rubbing Fastness

(Dry)
4 Grade On a scale of 1-5.[6]
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Rubbing Fastness

(Wet)
3 Grade On a scale of 1-5.[6]

Experimental Protocol
This protocol details the step-by-step procedure for dyeing a 10-gram sample of pre-scoured

and bleached cotton fabric.

3.1. Materials and Reagents:

Pre-scoured and bleached 100% cotton fabric

C.I. Reactive Orange 4 dye powder

Sodium Chloride (NaCl)

Sodium Carbonate (Soda Ash, Na₂CO₃)

Non-ionic soaping agent

Distilled water

Laboratory dyeing machine or water bath with stirrer

Beakers, graduated cylinders, and a balance

pH meter or pH indicator strips

3.2. Dyeing Procedure:

Preparation of the Dyebath:

Set the liquor ratio to 1:20. For a 10g fabric sample, the total volume of the dyebath will be

200 mL.

In a beaker, dissolve the required amount of Reactive Orange 4 dye powder (e.g., 0.2g for

a 2% shade) in a small amount of cold water to make a paste, then add hot water (around

80°C) to fully dissolve the dye.[3]
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In a separate beaker, dissolve the required amount of sodium chloride (12g for a 60 g/L

concentration in 200 mL) in distilled water.

In another beaker, dissolve the required amount of soda ash (3g for a 15 g/L concentration

in 200 mL) in distilled water.

Exhaustion Phase:

Set the dyebath in the dyeing machine or water bath to 50°C.

Add the dissolved dye solution and the dissolved sodium chloride to the dyebath. Ensure

the pH is just below 7.

Introduce the wetted cotton fabric into the dyebath.

Run the machine or stir the bath for 10 minutes.

Gradually raise the temperature to 80-85°C over a period of 30 minutes.[3]

Continue the dyeing process at this temperature for another 20 minutes to allow for dye

exhaustion.

Fixation Phase:

After the exhaustion phase, add the dissolved soda ash solution to the dyebath over a

period of 10 minutes. This will raise the pH to approximately 10.5-11, initiating the fixation

process.

Continue the dyeing at 80-85°C for a further 30 to 60 minutes, depending on the desired

shade depth.[3]

3.3. Wash-off Procedure:

After dyeing, drain the dyebath and rinse the fabric thoroughly with cold running water until

the water runs clear.

Prepare a soaping bath containing a non-ionic soaping agent (e.g., 2 g/L) at a liquor ratio of

1:20.
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Treat the dyed fabric in the soaping bath at a boil (95-100°C) for 10-15 minutes to remove

any unfixed or hydrolyzed dye.

Rinse the fabric again with hot water, followed by a final cold water rinse.

Squeeze the excess water from the fabric and allow it to air dry.

Experimental Workflow Diagram
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Caption: Workflow for dyeing cotton with Reactive Orange 4.
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Signaling Pathway Diagram
The chemical reaction between Reactive Orange 4 (a dichlorotriazine dye) and the hydroxyl

groups of cellulose in cotton under alkaline conditions can be represented as a signaling

pathway.
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Caption: Covalent bond formation between Reactive Orange 4 and cotton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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